Cas no 578726-67-7 (6-(diethylamino)-3-pyridinylaldehyde)

• Product Name: 6-(diethylamino)-3-pyridinylaldehyde
• CAS No: 578726-67-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD06200894
• CID: 367409
• PubChem ID: 2794806
• Update Time: 2025-05-20

6-(diethylamino)-3-pyridinylaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,6-(diethylamino)-
• 6-(diethylamino)nicotinaldehyde
• 6-(diethylamino)-3-pyridinylaldehyde
• 6-(diethylamino)pyridine-3-carbaldehyde
• 6-(diethylamino)-3-pyridinecarboxaldehyde
• Z1198166475
• DTXSID90383430
• MFCD06200894
• AKOS006229930
• 578726-67-7
• SB52531
• A831650
• CS-0059978
• W17160
• FT-0766860
• SCHEMBL19330155
• 6-(diethylamino)-3-pyridinylaldehyde, AldrichCPR
• DS-13811
• SY332690
• EN300-1264659
• DB-072385

• MDL： MFCD06200894
• Inchi： 1S/C10H14N2O/c1-3-12(4-2)10-6-5-9(8-13)7-11-10/h5-8H,3-4H2,1-2H3
• InChI Key： PCISUIMHLSRKGR-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C(C=C1)N(CC)CC

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.078
• Boiling Point: 313.6 ºC at 760 mmHg
• Flash Point: 143.4 ºC
• Refractive Index: 1.575
• PSA: 33.20000
• LogP: 1.74030

6-(diethylamino)-3-pyridinylaldehyde Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 6-(diethylamino)-3-pyridinylaldehyde

6-(Diethylamino)-3-Pyridinylaldehyde: A Comprehensive Overview

The compound 6-(Diethylamino)-3-Pyridinylaldehyde, identified by the CAS number 578726-67-7, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its pyridine ring structure substituted with a diethylamino group at position 3 and an aldehyde group at position 6, has garnered attention due to its unique electronic properties and versatile reactivity. Recent studies have highlighted its potential in drug design, catalysis, and advanced materials development.

The synthesis of 6-(Diethylamino)-3-Pyridinylaldehyde typically involves multi-step organic reactions, often starting from pyridine derivatives. Researchers have optimized these processes to achieve higher yields and purities, making the compound more accessible for large-scale applications. The diethylamino group imparts significant electron-donating properties to the molecule, enhancing its reactivity in various chemical transformations. This feature has been exploited in the development of novel catalysts for industrial processes.

In the realm of drug discovery, 6-(Diethylamino)-3-Pyridinylaldehyde has shown promise as a lead compound for designing bioactive molecules. Its ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable scaffold for developing therapeutic agents. Recent studies have demonstrated its potential in targeting enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The aldehyde group plays a crucial role in these interactions, enabling selective binding to specific protein residues.

Beyond pharmacology, this compound has found applications in materials science, particularly in the synthesis of conductive polymers and metal-organic frameworks (MOFs). The pyridine ring serves as a coordinating unit, facilitating the assembly of complex structures with tailored electronic properties. For instance, researchers have utilized 6-(Diethylamino)-3-Pyridinylaldehyde to create MOFs with high surface areas and exceptional catalytic activities, which are promising for gas storage and environmental remediation.

The electronic properties of 6-(Diethylamino)-3-Pyridinylaldehyde have also been leveraged in the field of electrochemistry. Its ability to undergo redox reactions makes it a suitable candidate for designing electrodes in supercapacitors and batteries. Recent advancements have focused on optimizing the compound's stability under harsh operating conditions, paving the way for its integration into next-generation energy storage systems.

In conclusion, 6-(Diethylamino)-3-Pyridinylaldehyde, with its unique structure and functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span from drug discovery to materials science, underscoring its versatility as a chemical building block. As research progresses, new insights into its properties and potential uses are expected to emerge, further solidifying its importance in modern chemistry.